1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Overview
Description
1-(Carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CMQC) is an organic compound with a wide range of applications in the fields of chemistry and biochemistry. CMQC is a versatile synthetic intermediate that is used in the synthesis of a variety of pharmaceutical compounds, including antibiotics, antifungals, and antiviral agents. It can also be used in the synthesis of other compounds, such as polymers, surfactants, and catalysts. CMQC is an important molecule in the field of drug discovery and development.
Mechanism of Action
The mechanism of action of 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is not completely understood. However, it is believed to act as a prodrug, which is a compound that is converted into an active drug in the body. 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is believed to be converted into an active drug in the body by hydrolysis, which is a process in which water is used to break down a compound into its component parts. The active drug is then able to bind to the target molecule and cause a physiological effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid are not fully understood. However, it is believed to act as a prodrug, which is a compound that is converted into an active drug in the body. The active drug is then able to bind to the target molecule and cause a physiological effect. For example, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is believed to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in laboratory experiments is its versatility. It can be used in the synthesis of a variety of compounds and can be used in the development of drugs for the treatment of cancer, diabetes, and other diseases. Additionally, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is relatively inexpensive and easy to obtain.
The main limitation of using 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in laboratory experiments is its toxicity. 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a toxic compound and should be handled with caution. Additionally, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a relatively unstable compound and should be stored in a cool, dry place.
Future Directions
The future of 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is promising. Its versatility and ability to be used in the synthesis of a variety of compounds makes it an attractive option for drug discovery and development. Additionally, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid could be used in the development of new treatments for cancer, diabetes, and other diseases. Additionally, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid could be used as a prodrug for the delivery of drugs to specific tissues and organs. Finally, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid could be used in the development of new polymers and catalysts for use in industrial applications.
Synthesis Methods
1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is synthesized through a simple, two-step process. The first step involves the reaction of 1-amino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (AQC) with acyl chloride in the presence of a base, such as triethylamine. The reaction produces the desired product, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, and a byproduct, acetic acid. The second step involves the hydrolysis of the acetic acid by-product to produce the desired product, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid.
Scientific Research Applications
1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has a wide range of applications in the fields of chemistry and biochemistry. It is used in the synthesis of a variety of pharmaceutical compounds, including antibiotics, antifungals, and antiviral agents. It can also be used in the synthesis of other compounds, such as polymers, surfactants, and catalysts. In addition, 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is used in the development of drugs for the treatment of cancer, diabetes, and other diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid involves the condensation of 2-aminobenzoylformic acid with glyoxylic acid followed by cyclization and subsequent oxidation to yield the final product.", "Starting Materials": [ "2-aminobenzoylformic acid", "glyoxylic acid", "sodium hydroxide", "hydrochloric acid", "potassium permanganate", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzoylformic acid (1.0 g) and glyoxylic acid (0.8 g) in 10 mL of water.", "Step 2: Add sodium hydroxide (0.5 g) to the mixture and stir for 30 minutes at room temperature.", "Step 3: Adjust the pH of the solution to 2-3 using hydrochloric acid.", "Step 4: Heat the solution to 80-90°C for 2-3 hours to promote cyclization.", "Step 5: Cool the solution to room temperature and filter the resulting solid.", "Step 6: Dissolve the solid in ethanol and add potassium permanganate (0.5 g) to the solution.", "Step 7: Heat the mixture to reflux for 2-3 hours.", "Step 8: Cool the solution to room temperature and filter the resulting solid.", "Step 9: Wash the solid with water and dry to yield 1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid." ] } | |
CAS RN |
1410089-07-4 |
Product Name |
1-(carbamoylmethyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
Molecular Formula |
C12H10N2O4 |
Molecular Weight |
246.2 |
Purity |
95 |
Origin of Product |
United States |
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